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Compound of Interest

Compound Name: Ethyl perchlorate

Cat. No.: B12655836 Get Quote

An Overview for Researchers in Chemistry and Materials Science

Ethyl perchlorate (C₂H₅ClO₄) is a covalent organic ester of perchloric acid. It is a colorless,

oily liquid known for its extreme instability and powerful explosive properties.[1][2] Unlike

inorganic perchlorate salts, which are widely used as oxidizers in propellants and pyrotechnics,

organic perchlorate esters are generally too sensitive for practical application and are primarily

of academic interest in the study of energetic materials.[3] The compound's hazardous nature

means it explodes from ignition, friction, percussion, and sometimes spontaneously, which has

severely limited its experimental characterization.[4] Consequently, comprehensive

thermochemical data in standard literature and databases is notably scarce. This guide

synthesizes the available information on its properties, synthesis, and decomposition, and

outlines the standard methodologies by which its thermochemical data would be determined.

Physicochemical and Thermochemical Data
Quantitative thermochemical data for ethyl perchlorate, such as standard enthalpy of

formation, standard molar entropy, and heat capacity, are not readily available in peer-reviewed

literature or major chemical databases. This absence is a direct consequence of the

compound's extreme sensitivity, which makes safe handling and measurement using standard

calorimetric techniques exceptionally challenging.[1][2] The primary thermochemical

characteristic of ethyl perchlorate is its highly exothermic decomposition.

The table below summarizes the available physical properties.
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Property Value Source

Molecular Formula C₂H₅ClO₄ [5]

Molecular Weight 128.51 g/mol [5]

CAS Number 22750-93-2 [5]

Appearance Colorless, oily liquid [1][2]

Boiling Point 89 °C [1][2]

Experimental Protocols
Synthesis of Ethyl Perchlorate
The synthesis of ethyl perchlorate is a hazardous procedure that should only be attempted

with extreme caution in a specialized laboratory setting. The most cited method involves the

metathetical reaction between silver perchlorate and an ethyl halide, such as ethyl bromide or

ethyl iodide, in an appropriate solvent like ether.[1][2][4]

Reaction: AgClO₄ + C₂H₅Br → C₂H₅ClO₄ + AgBr(s)

Detailed Methodology:

Preparation: Anhydrous silver perchlorate is dissolved in a suitable anhydrous solvent (e.g.,

diethyl ether).

Reaction: Ethyl bromide is slowly added to the silver perchlorate solution. The reaction

mixture is typically stirred at a controlled, low temperature.

Precipitation: Silver bromide, which is insoluble in the ether, precipitates out of the solution.

Isolation: The precipitated silver bromide is removed by filtration.

Product Recovery: The ethyl perchlorate is recovered from the filtrate. This step is

particularly dangerous as it may involve cautious evaporation of the solvent.[1][2] Any

attempt at distillation or concentration significantly increases the risk of a violent explosion.
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Workflow for the laboratory synthesis of ethyl perchlorate.
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Methods for Thermochemical Analysis
While specific studies on ethyl perchlorate are lacking, the thermochemical properties of

energetic materials are typically investigated using the following techniques.[6][7]

Differential Scanning Calorimetry (DSC): This technique measures the difference in heat flow

required to increase the temperature of a sample and a reference as a function of

temperature. For an energetic material, DSC can identify exothermic decomposition events,

determine the onset temperature of decomposition, and quantify the energy released. A

typical experiment involves heating a small sample (5-10 mg) in a sealed aluminum pan at a

constant rate (e.g., 20 °C/min) under an inert atmosphere like nitrogen.[6]

Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a

function of temperature or time. It is used to determine the thermal stability and

decomposition kinetics of a material. When used in conjunction with DSC, it helps to

distinguish between phase changes (like melting, which involves no mass loss) and

decomposition events (which do).

Bomb Calorimetry: This is the standard method for determining the enthalpy of formation

(ΔHf°) of a combustible substance. The sample is placed in a sealed container (the "bomb"),

which is then filled with high-pressure oxygen and submerged in a known volume of water.

The sample is ignited, and the heat released by the combustion reaction is calculated by

measuring the temperature increase of the surrounding water. For a highly unstable

compound like ethyl perchlorate, this procedure would be exceptionally hazardous.

Decomposition Pathway
The decomposition of organic perchlorates is a rapid, highly exothermic process that releases a

large volume of gas, resulting in its explosive character. The exact mechanism is complex, but

it is believed to proceed via the initial cleavage of the weak O-ClO₃ bond. The resulting radicals

then initiate a chain reaction, leading to the complete breakdown of the molecule.

The overall decomposition can be represented as a redox reaction where the ethyl group acts

as the fuel and the perchlorate group serves as the powerful oxidizer. The final decomposition

products are typically stable gaseous molecules.[8]
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Simplified decomposition pathway of ethyl perchlorate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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